Cas no 1346691-54-0 (2-(5-Formylpyridin-3-yl)benzonitrile)

• Product Name: 2-(5-Formylpyridin-3-yl)benzonitrile
• CAS No: 1346691-54-0
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• CID: 1034413
• PubChem ID: 71302245
• Update Time: 2025-04-20

2-(5-Formylpyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Formylpyridin-3-yl)benzonitrile
• CS-0444802
• DB-250666
• 1346691-54-0
• DTXSID00744578

• Inchi： 1S/C13H8N2O/c14-6-11-3-1-2-4-13(11)12-5-10(9-16)7-15-8-12/h1-5,7-9H
• InChI Key： RQZIIZOCUWGJQP-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 208.063662883g/mol
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8Ų